Cas no 1193389-25-1 (3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride)

• Product Name: 3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride
• CAS No: 1193389-25-1
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• CID: 5196731
• Update Time: 2023-08-26

3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride
• 3-methyl-2-(1,2,4-triazol-1-yl)butanoic acid;hydrochloride
• Z600428320
• 3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoicacidhydrochloride

• Inchi： 1S/C7H11N3O2.ClH/c1-5(2)6(7(11)12)10-4-8-3-9-10;/h3-6H,1-2H3,(H,11,12);1H
• InChI Key： OJLYKEOOXYKLIV-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C(C)C)N1C=NC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 68